2-(3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxopyridazin-1(6H)-yl)-N-(2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)propanamide

• IUPAC Name: 2-[3-(3,5-dimethylpyrazol-1-yl)-6-oxopyridazin-1-yl]-N-[2-(1-methyl-6-oxopyridazin-3-yl)phenyl]propanamide
• InChI: InChI=1S/C23H23N7O3/c1-14-13-15(2)29(25-14)20-10-12-22(32)30(27-20)16(3)23(33)24-18-8-6-5-7-17(18)19-9-11-21(31)28(4)26-19/h5-13,16H,1-4H3,(H,24,33)
• InChI Key: OXARCYYGDUFVJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NN(C(=O)C=C2)C(C)C(=O)NC3=CC=CC=C3C4=NN(C(=O)C=C4)C)C
• Molecular Formula: C23H23N7O3
• Molecular Weight: 445.5 g/mol

Description

2-(3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxopyridazin-1(6H)-yl)-N-(2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)propanamide is a useful research compound. Its molecular formula is C23H23N7O3 and its molecular weight is 445.483. The purity is usually 95%.
BenchChem offers high-quality 2-(3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxopyridazin-1(6H)-yl)-N-(2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxopyridazin-1(6H)-yl)-N-(2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Applications of Heterocyclic Compounds

• Synthesis of New Pyridazinones and Derivatives : Studies have demonstrated the synthesis of new pyridazin-6-ones, pyridazin-6-imines, and other related compounds through various chemical reactions. These compounds exhibit potential in pharmaceutical development due to their structural uniqueness and versatility in chemical modifications (Sayed et al., 2002).

• Heterocyclic Ring Transformations : Research has explored transformations of specific heterocyclic rings into other structures such as imidazo[1,2-a]pyridines and imidazo[1,2-a]pyrimidines, highlighting the chemical flexibility and potential applications of these compounds in developing new pharmaceutical agents (Kolar et al., 1996).

• Structural Studies on Triazole Derivatives : The structural characterization of triazole derivatives prepared from oxidative cyclization of thiosemicarbazides has been carried out, providing insight into the molecular arrangements that could influence the biological activity of these compounds (Artime et al., 2018).

Biological and Chemical Properties

• Antimicrobial and Anti-inflammatory Agents : Novel pyrazole, isoxazole, benzoxazepine, benzothiazepine, and benzodiazepine derivatives bearing an aryl sulfonate moiety have been synthesized and evaluated for their antimicrobial and anti-inflammatory activities, showing that structural modifications can lead to significant bioactive properties (Kendre et al., 2015).

• Synthesis of 1,4-Benzothiazine Derivatives : A series of 1,4-benzothiazine derivatives have been synthesized, showing promising antibacterial activities, especially against Gram-positive bacteria. This research underscores the potential of heterocyclic compounds in antibiotic development (Dabholkar & Gavande, 2016).